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Compound of Interest

Compound Name: 3-Methyl-2,4-dinitrophenol

Cat. No.: B162702

3-Methyl-2,4-dinitrophenol is a synthetic organic chemical. Historically, it has been used as a
pesticide, including as a herbicide, insecticide, and fungicide. However, due to its high toxicity
to both humans and wildlife, its use has been severely restricted or banned in many countries.

Chemical Properties:

Property Value

Chemical Formula C7HeN20s

Molar Mass 198.13 g/mol

Appearance Yellowish solid

Melting Point 86-88 °C

Solubility Slightly soluble in water; soluble in organic
solvents

Primary Hazard Class Toxic

Principle of Synthesis: Electrophilic Aromatic
Substitution

The synthesis of nitrophenols, including DNOC, is conceptually based on the principles of
electrophilic aromatic substitution. This class of reactions is fundamental in organic chemistry
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for functionalizing aromatic rings.

The general mechanism involves the nitration of a precursor molecule, typically a cresol, using
a nitrating agent. The reaction proceeds through the attack of the electron-rich aromatic ring on
a nitronium ion (NO2%), which is generated in situ from a mixture of nitric acid and a strong acid
catalyst, usually sulfuric acid. The presence of the hydroxyl (-OH) and methyl (-CHs) groups on
the aromatic ring directs the position of the incoming nitro groups (-NO2).

Mechanism of Toxicity: Uncoupling of Oxidative
Phosphorylation

The high toxicity of DNOC stems from its ability to act as an "uncoupling agent" in cellular
respiration. This process is central to understanding its hazardous nature.

Cellular Respiration and ATP Production: Normally, mitochondria generate adenosine
triphosphate (ATP), the cell's primary energy currency, through a process called oxidative
phosphorylation. This involves creating a proton gradient across the inner mitochondrial
membrane. The controlled flow of these protons back across the membrane drives the
synthesis of ATP.

Action of DNOC: DNOC disrupts this process by transporting protons across the inner
mitochondrial membrane, effectively dissipating the proton gradient. This "uncouples” the
electron transport chain from ATP synthesis. The cell continues to burn fuel at an accelerated
rate in an attempt to re-establish the gradient, but the energy is lost as heat instead of being
converted into ATP. This leads to a rapid increase in metabolic rate, hyperthermia, and
ultimately, cellular energy depletion and death.

Below is a diagram illustrating the uncoupling of oxidative phosphorylation by a dinitrophenol
compound.
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Figure 1: Mechanism of Oxidative Phosphorylation Uncoupling

Click to download full resolution via product page

Caption: DNOC disrupts ATP synthesis by creating a proton leak across the inner mitochondrial
membrane.

Public Health and Safety Information

DNOC is classified as highly toxic and poses a significant danger through inhalation, skin
absorption, and ingestion. Due to its toxicity, strict adherence to safety protocols is mandatory
when handling this or related compounds.

Exposure Symptoms: Exposure can lead to a rapid onset of symptoms, including:

o Fatigue and weakness
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Excessive sweating

Headache and dizziness

Rapid breathing and heart rate

High fever (hyperthermia)

Severe poisoning can result in collapse, coma, and death. There is no specific antidote, and
treatment focuses on supportive care and reducing body temperature.

Personal Protective Equipment (PPE): Proper handling of nitrophenolic compounds requires
comprehensive PPE to prevent any route of exposure.

o Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors
and particulates.

o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber), a chemical-resistant apron or
full-body suit, and closed-toe footwear.

o Eye Protection: Chemical splash goggles or a full-face respirator.

All work with such compounds should be conducted in a certified chemical fume hood with
proper ventilation to prevent the accumulation of toxic dust or vapors.

Conclusion

While the synthesis of 3-Methyl-2,4-dinitrophenol is a known chemical process, its practical
execution is fraught with extreme hazard. The compound's high toxicity, stemming from its
ability to uncouple oxidative phosphorylation, necessitates the highest level of caution. This
guide has focused on the theoretical principles, historical context, and critical safety information
to promote a deeper understanding of the risks associated with DNOC, rather than providing a
means for its creation. For any work involving hazardous materials, consultation with
institutional safety officers and adherence to all local, national, and international regulations is
non-negotiable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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